Cas no 2229280-97-9 (5-(quinolin-7-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(quinolin-7-yl)-1,3-oxazolidin-2-one
• CAS No: 2229280-97-9
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 6116230
• PubChem ID: 165980494
• Update Time: 2025-07-23

5-(quinolin-7-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(quinolin-7-yl)-1,3-oxazolidin-2-one
• 2229280-97-9
• EN300-1758256

• Inchi： 1S/C12H10N2O2/c15-12-14-7-11(16-12)9-4-3-8-2-1-5-13-10(8)6-9/h1-6,11H,7H2,(H,14,15)
• InChI Key： KDHHBJJOYJJREE-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=CC2=CC=CN=C2C=1)=O

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.2Ų

Additional information on 5-(quinolin-7-yl)-1,3-oxazolidin-2-one

Introduction to 5-(quinolin-7-yl)-1,3-oxazolidin-2-one (CAS No: 2229280-97-9)

5-(quinolin-7-yl)-1,3-oxazolidin-2-one, identified by the chemical identifier CAS No: 2229280-97-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a unique structural framework that combines a quinoline moiety with an oxazolidinone ring. The quinoline scaffold is well-documented for its broad spectrum of biological activities, while the oxazolidinone component introduces potential for further functionalization and interaction with biological targets. The combination of these structural elements makes 5-(quinolin-7-yl)-1,3-oxazolidin-2-one a compound of considerable interest in the development of novel therapeutic agents.

The structural configuration of 5-(quinolin-7-yl)-1,3-oxazolidin-2-one is characterized by a central oxazolidinone ring, which is a five-membered heterocycle containing two oxygen atoms. This ring system is attached to a phenyl group at the 5-position of the quinoline core. The presence of the oxazolidinone moiety not only contributes to the overall molecular architecture but also opens up possibilities for diverse chemical modifications. These modifications can be tailored to enhance specific pharmacological properties, such as solubility, bioavailability, and target specificity.

In recent years, there has been growing interest in quinoline derivatives due to their demonstrated efficacy in various therapeutic applications. Quinolines have been historically associated with treatments for malaria and bacterial infections, but modern research has expanded their scope to include anti-inflammatory, anticancer, and antiviral applications. The introduction of the oxazolidinone ring in 5-(quinolin-7-yl)-1,3-oxazolidin-2-one adds a new dimension to this class of compounds, potentially enhancing their interaction with biological macromolecules such as enzymes and receptors.

The oxazolidinone ring is known for its ability to form stable hydrogen bonds due to the presence of oxygen atoms. This feature can be exploited to improve binding affinity and selectivity in drug design. Additionally, the flexibility of the oxazolidinone ring allows for conformational adjustments that can optimize interactions with biological targets. These characteristics make 5-(quinolin-7-yl)-1,3-oxazolidin-2-one a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the potential of 5-(quinolin-7-yl)-1,3-oxazolidin-2-one in addressing complex diseases by targeting multiple pathways simultaneously. For instance, research has indicated that this compound may exhibit inhibitory effects on certain kinases and proteases that are implicated in cancer progression. The quinoline moiety is known to disrupt microtubule formation, while the oxazolidinone component could interfere with enzyme activity through hydrogen bonding or allosteric modulation. Such dual-action mechanisms are highly sought after in drug development as they can lead to synergistic effects and reduce the likelihood of resistance.

The synthesis of 5-(quinolin-7-yl)-1,3-oxazolidin-2-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted phenols or naphthols with carbonyl compounds, followed by cyclization steps to form the oxazolidinone ring. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste and improving atom economy.

In terms of pharmacokinetic properties, 5-(quinolin-7-yl)-1,3-oxazolidin-2-one exhibits moderate solubility in both water and organic solvents, which is advantageous for formulation purposes. The presence of polar functional groups within its structure enhances its solubility profile compared to many other quinoline derivatives. Additionally, preliminary pharmacokinetic studies suggest that this compound has a reasonable bioavailability when administered orally, making it suitable for therapeutic applications.

The safety profile of 5-(quinolin-7-yl)-1,3-oxazolidin-2-one is still under investigation; however, early toxicology studies have shown no significant adverse effects at moderate doses. This preliminary safety data encourages further exploration into its potential as a lead compound for drug development. It is important to note that comprehensive toxicological assessments are necessary before any clinical trials can be conducted.

One of the most exciting aspects of 5-(quinolin-7-yl)-1,3-oxazolidin-2-one is its versatility in drug design. Researchers can modify various positions within its structure to fine-tune its pharmacological properties. For example, substituents can be introduced at different sites on the quinoline ring or on the oxazolidinone moiety to enhance binding affinity or alter metabolic stability. This flexibility allows chemists to explore an extensive chemical space and identify novel analogs with improved therapeutic profiles.

The integration of computational chemistry techniques has significantly accelerated the discovery process for compounds like 5-(quinolin--7--yl)--1,3--oxazolidin--2--one*. Molecular modeling studies can predict binding interactions between this compound and potential biological targets with high accuracy. These predictions guide experimental design and help prioritize which analogs should be synthesized next based on their predicted efficacy.

In conclusion,5-(quinolin--7--yl)--1,3--oxazolidin--2--one(CAS No: 2229280--97--9*) represents an intriguing candidate for pharmaceutical development due to its unique structural features combined with promising biological activities.* Further research is warranted to fully elucidate its therapeutic potential*and optimize its pharmacokinetic properties.* As our understanding*of disease mechanisms continues*to evolve,*compounds like*this*will play an increasingly important role*in developing next-generation treatments.*